1-[[2-(3-Chlorophenyl)acetyl]amino]cyclopentane-1-carboxylic acid

• IUPAC Name: 1-[[2-(3-chlorophenyl)acetyl]amino]cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C14H16ClNO3/c15-11-5-3-4-10(8-11)9-12(17)16-14(13(18)19)6-1-2-7-14/h3-5,8H,1-2,6-7,9H2,(H,16,17)(H,18,19)
• InChI Key: QLRBXNFOWUBCMU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C(=O)O)NC(=O)CC2=CC(=CC=C2)Cl
• Molecular Formula: C14H16ClNO3
• Molecular Weight: 281.73 g/mol

Description

1-[[2-(3-Chlorophenyl)acetyl]amino]cyclopentane-1-carboxylic acid, also known as CPCCOEt, is a synthetic compound that has been extensively studied for its potential use in the treatment of various neurological disorders. It is a selective antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1), which is involved in the regulation of synaptic plasticity and neuronal excitability.

Scientific Research Applications

1-[[2-(3-Chlorophenyl)acetyl]amino]cyclopentane-1-carboxylic acid has been studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease, epilepsy, and chronic pain. It has been shown to have neuroprotective effects in animal models of neurodegeneration, and it may also have potential as an analgesic and anticonvulsant.

Mechanism of Action

1-[[2-(3-Chlorophenyl)acetyl]amino]cyclopentane-1-carboxylic acid is a selective antagonist of the mGluR1 receptor, which is a G protein-coupled receptor that is involved in the regulation of synaptic plasticity and neuronal excitability. By blocking the activity of this receptor, 1-[[2-(3-Chlorophenyl)acetyl]amino]cyclopentane-1-carboxylic acid can modulate the release of neurotransmitters such as glutamate and GABA, which are involved in the transmission of signals between neurons.
Biochemical and Physiological Effects
1-[[2-(3-Chlorophenyl)acetyl]amino]cyclopentane-1-carboxylic acid has been shown to have a number of biochemical and physiological effects in animal models. It can reduce the release of glutamate and other excitatory neurotransmitters, which can help to prevent neuronal damage and improve cognitive function. It can also modulate the activity of ion channels and other signaling pathways, which can have a wide range of effects on the nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[[2-(3-Chlorophenyl)acetyl]amino]cyclopentane-1-carboxylic acid is its selectivity for the mGluR1 receptor, which allows for more precise modulation of neuronal activity. However, its relatively low potency and solubility can make it difficult to use in certain experimental settings. Additionally, its effects can vary depending on the specific cell type and experimental conditions, which can make it challenging to interpret results.

Future Directions

There are a number of potential future directions for research on 1-[[2-(3-Chlorophenyl)acetyl]amino]cyclopentane-1-carboxylic acid. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. It may also have potential as an analgesic and anticonvulsant for the treatment of chronic pain and epilepsy. Additionally, further research is needed to better understand its mechanism of action and optimize its potency and selectivity for the mGluR1 receptor.

Synthesis Methods

The synthesis of 1-[[2-(3-Chlorophenyl)acetyl]amino]cyclopentane-1-carboxylic acid involves the reaction of 3-chlorophenylacetic acid with cyclopentanone in the presence of a strong base such as sodium hydride. The resulting product is then treated with acetyl chloride and ammonia to form the final compound. The yield of this synthesis method is typically around 50%, and the purity of the final product can be improved through recrystallization.